(4-[1,2,3]Triazol-2-yl-phenyl)-methanol

• IUPAC Name: [4-(triazol-2-yl)phenyl]methanol
• InChI: InChI=1S/C9H9N3O/c13-7-8-1-3-9(4-2-8)12-10-5-6-11-12/h1-6,13H,7H2
• InChI Key: LSYJFNSQLMNSIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)N2N=CC=N2
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID001274735
• Molecular Weight: 175.19 g/mol
• CAS RN: 449211-78-3

Description

“(4-[1,2,3]Triazol-2-yl-phenyl)-methanol” is a compound that contains a triazole ring, which is a five-membered heterocyclic ring with three nitrogen atoms and two carbon atoms. The triazole ring is an important structural component in a wide range of drug scaffolds. Compounds containing a triazole ring have been found to exhibit a broad range of biological activities, including antitubercular, antibacterial, anti-inflammatory, anticancer, antioxidant, antiviral, and antidiabetic properties.

Scientific Research Applications

(4-[1,2,3]Triazol-2-yl-phenyl)-methanol has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use as a ligand in metal-organic frameworks and as a building block in the synthesis of polymers.

Mechanism of Action

Target of Action

Compounds containing the 1,2,3-triazole ring, such as this one, have been reported to exhibit multidirectional biological activity . They have shown significant antibacterial activity , and some derivatives have been studied as multi-target inhibitors against wild-type EGFR, mutant-type EGFR (EGFR T790M), and BRAF V600E .

Mode of Action

It’s speculated that the sulfamate group in similar compounds undergoes a nucleophilic substitution reaction with the fgly residue, resulting in the sulfamoylation and inactivation of the catalytic site . The triazole moieties and the triazole-linked aromatic rings of the ligands stabilize in the active site through a multitude of van der Waals interactions .

Biochemical Pathways

1,2,3-triazole derivatives have been reported to produce anti-che activity by inhibiting both ache and buche activities

Pharmacokinetics

1,2,3-triazole derivatives are known for their high chemical stability, which generally makes them resistant to basic or acidic hydrolysis and reducing and oxidizing conditions even at high temperatures

Result of Action

Some 1,2,3-triazole derivatives have shown potential apoptotic and antioxidant capabilities

Action Environment

It’s known that the synthesis of 1,2,3-triazole derivatives can be easily obtained by widely used copper-catalyzed click reaction of azides with alkynes

Advantages and Limitations for Lab Experiments

(4-[1,2,3]Triazol-2-yl-phenyl)-methanol has several advantages for lab experiments, including its high purity and stability. This compound is also readily available and can be synthesized using relatively simple methods. However, this compound has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on (4-[1,2,3]Triazol-2-yl-phenyl)-methanol. One area of research is the development of this compound-based drugs for the treatment of various diseases, including cancer and inflammation. Another area of research is the use of this compound as a ligand in metal-organic frameworks and as a building block in the synthesis of polymers. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis routes and methods

Procedure details

To a solution of 42.26 g (244 mmol) of 4-[1,2,3]-triazol-2-yl-benzaldehyde in 140 ml of THF and 420 ml of MeOH, 9.23 g (244 mmol) of NaBH4 are added portionwise at 0-5° C. and the mixture is stirred for 30 min. at the same temperature. The reaction is quenched with sat. NH4Cl at 0-5° C. and the mixture is extracted with AcOEt. The combined extracts are washed with brine, dried over MgSO4 and concentrated under reduced pressure to give the title compound as a colorless solid.